Cas no 28130-89-4 (4-(S-Acetylthio)benzaldehyde)

• Product Name: 4-(S-Acetylthio)benzaldehyde
• CAS No: 28130-89-4
• Molecular Formula: C₉H₈O₂S
• Molecular Weight: 180.22362
• CID: 251796
• PubChem ID: 11182978

4-(S-Acetylthio)benzaldehyde Properties

Names and Identifiers

• Ethanethioic acid,S-(4-formylphenyl) ester
• S-(4-formylphenyl) ethanethioate
• 4-(Acetylthio)benzaldehyde
• 4-(S-Acetylthio)benzaldehyde
• Aceticacid,thio-,S-ester with p-mercaptobenzaldehyde (8CI)
• Benzaldehyde,p-mercapto-,acetate (8CI)
• C-1986
• p-(Acetylthio)-benzaldehyd
• SCHEMBL4260934
• s-(4-formylphenyl)ethanethioate
• CS-0450474
• 4-(ACETYLTHIO)BENZALDEHYDE[28130-89-4]
• AKOS006331794
• PIMFYYQSMFCNPA-UHFFFAOYSA-N
• 28130-89-4
• DTXSID90457903

• InChIKey： PIMFYYQSMFCNPA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8O2S/c1-7(11)12-9-4-2-8(6-10)3-5-9/h2-6H,1H3
• SMILES： CC(=O)SC1=CC=C(C=C1)C=O

Computed Properties

• Exact Mass: 180.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.02450067g/mol
• Heavy Atom Count: 12
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• LogP: 2.13770
• PSA: 59.44000

4-(S-Acetylthio)benzaldehyde Security Information

4-(S-Acetylthio)benzaldehyde Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters